Cas no 305861-35-2 (N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline)

• Product Name: N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline
• CAS No: 305861-35-2
• CID: 4644914
• Update Time: 2025-05-22

N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline

Comprehensive Guide to N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline (CAS No. 305861-35-2): Properties, Applications, and Market Insights

N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline (CAS No. 305861-35-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their stability and functional diversity in organic synthesis. Researchers and industry professionals are increasingly interested in this molecule for its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline features a benzotriazole core linked to a methylaniline moiety through a propenyl bridge. This arrangement imparts unique electronic and steric properties, making it valuable for designing novel chemical entities. Recent studies have explored its role as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions about this compound relates to its synthesis pathway. The typical preparation involves a multi-step process starting from 1H-benzotriazole and 2-methylpropenal, followed by condensation with N-methylaniline. Researchers often optimize reaction conditions to improve yield and purity, with recent literature highlighting the use of green chemistry approaches to reduce environmental impact.

In the pharmaceutical sector, N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline has shown promise as a pharmacophore in drug discovery. Its structural features allow for diverse modifications, enabling the creation of compounds with tailored biological activities. Current research focuses on its potential in addressing antibiotic resistance and cancer therapeutics, two of the most pressing challenges in modern medicine.

The material science applications of this compound are equally noteworthy. Its incorporation into polymeric materials has been shown to enhance UV stability and thermal resistance, making it valuable for coatings and adhesives. With the growing demand for high-performance materials in electronics and automotive industries, this aspect has become a hot topic among material scientists.

From a commercial perspective, the global market for benzotriazole derivatives like 305861-35-2 is experiencing steady growth. Industry reports indicate increasing demand from Asia-Pacific regions, particularly for applications in electronic chemicals and specialty additives. Manufacturers are responding by scaling up production while maintaining strict quality control standards.

Safety and handling of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Storage typically requires protection from moisture and extreme temperatures to maintain stability.

Recent advancements in computational chemistry have enabled better prediction of this compound's properties and reactivity. Molecular modeling studies provide insights into its electronic configuration and potential interaction sites, valuable information for researchers designing new derivatives. This computational approach aligns with the current trend toward rational drug design and materials informatics.

The analytical characterization of CAS 305861-35-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure product quality and verify structural integrity, crucial for both research and industrial applications. Recent publications have highlighted novel analytical approaches for detecting trace impurities in batches of this compound.

Environmental considerations regarding benzotriazole-containing compounds have led to increased research into their biodegradation pathways. While N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline shows moderate environmental persistence, studies are ongoing to develop more eco-friendly derivatives that maintain performance while reducing ecological impact.

Looking ahead, the future of 305861-35-2 appears promising with potential expansions into nanotechnology applications and smart materials. Its molecular architecture makes it suitable for creating functional surfaces and responsive materials, areas that are rapidly growing in materials science. As research continues, we can expect to see novel applications emerging in energy storage and conversion systems.

For researchers and industry professionals seeking reliable sources of N-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylprop-1-en-1-yl]-N-methylaniline, it's essential to work with reputable suppliers who provide comprehensive certificates of analysis and detailed technical data sheets. Quality assurance becomes particularly important when the compound is intended for pharmaceutical or electronic applications where purity standards are stringent.

In conclusion, CAS 305861-35-2 represents an important class of heterocyclic compounds with wide-ranging applications across multiple industries. Its unique combination of stability and reactivity continues to inspire innovative research, particularly in addressing contemporary challenges in healthcare and advanced materials. As scientific understanding of this compound deepens, we anticipate seeing more groundbreaking applications that leverage its distinctive chemical properties.